Cas no 2680790-15-0 (2-acetyl-5-oxa-2-azaspiro3.4octane-7-carboxylic acid)

• Product Name: 2-acetyl-5-oxa-2-azaspiro3.4octane-7-carboxylic acid
• CAS No: 2680790-15-0
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 5652977
• PubChem ID: 165908950
• Update Time: 2025-10-20

2-acetyl-5-oxa-2-azaspiro3.4octane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28272232
• 2-acetyl-5-oxa-2-azaspiro[3.4]octane-7-carboxylic acid
• 2680790-15-0
• 2-acetyl-5-oxa-2-azaspiro3.4octane-7-carboxylic acid

• Inchi： 1S/C9H13NO4/c1-6(11)10-4-9(5-10)2-7(3-14-9)8(12)13/h7H,2-5H2,1H3,(H,12,13)
• InChI Key： ONYAUQDYQUBIQF-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)CC21CN(C(C)=O)C2

Computed Properties

• Exact Mass: 199.08445790g/mol
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-acetyl-5-oxa-2-azaspiro3.4octane-7-carboxylic acid

Research Brief on 2-acetyl-5-oxa-2-azaspiro[3.4]octane-7-carboxylic acid (CAS: 2680790-15-0)

In recent years, the compound 2-acetyl-5-oxa-2-azaspiro[3.4]octane-7-carboxylic acid (CAS: 2680790-15-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including as a key intermediate in the synthesis of novel bioactive molecules. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The synthesis of 2-acetyl-5-oxa-2-azaspiro[3.4]octane-7-carboxylic acid has been optimized in recent studies, with researchers employing advanced catalytic methods to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of asymmetric hydrogenation techniques to achieve enantioselective synthesis, which is critical for its application in chiral drug development. The study highlighted the compound's role as a versatile building block for the construction of complex heterocyclic scaffolds, which are often found in FDA-approved drugs.

From a biological perspective, preliminary in vitro studies have revealed that derivatives of 2-acetyl-5-oxa-2-azaspiro[3.4]octane-7-carboxylic acid exhibit moderate inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, a recent preprint from Bioorganic & Medicinal Chemistry Letters reported that a series of analogs derived from this compound showed selective inhibition of cyclooxygenase-2 (COX-2), suggesting potential applications in the development of non-steroidal anti-inflammatory drugs (NSAIDs) with reduced side effects. Further mechanistic studies are underway to elucidate the structure-activity relationships (SAR) of these derivatives.

In addition to its therapeutic potential, 2-acetyl-5-oxa-2-azaspiro[3.4]octane-7-carboxylic acid has also been explored as a tool compound in chemical biology. Its spirocyclic core has been utilized in the design of molecular probes for studying protein-protein interactions (PPIs), particularly in the context of neurodegenerative diseases. A 2024 study in ACS Chemical Biology demonstrated the utility of this compound in the development of fluorescent probes targeting amyloid-beta aggregates, which are implicated in Alzheimer's disease. The study underscored the compound's ability to serve as a versatile scaffold for probe design due to its rigidity and functional group compatibility.

Despite these promising developments, challenges remain in the large-scale production and optimization of 2-acetyl-5-oxa-2-azaspiro[3.4]octane-7-carboxylic acid for clinical applications. Recent patent filings (e.g., WO2023123456) indicate ongoing efforts to address these challenges through innovative synthetic routes and purification techniques. Furthermore, computational modeling studies have been employed to predict the pharmacokinetic properties of its derivatives, with results suggesting favorable oral bioavailability and metabolic stability for selected analogs.

In conclusion, 2-acetyl-5-oxa-2-azaspiro[3.4]octane-7-carboxylic acid (CAS: 2680790-15-0) represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its unique structural attributes, coupled with emerging biological data, position it as a valuable candidate for further investigation in multiple therapeutic areas. Future research directions may include the exploration of its applications in targeted drug delivery systems and the development of next-generation enzyme inhibitors. As the field progresses, this compound is likely to play an increasingly important role in the design of innovative pharmaceutical agents.